Cas no 388123-51-1 (4-Pyridinecarboxylic acid, 1,2,3,6-tetrahydro-, 1-methylethyl ester)

• Product Name: 4-Pyridinecarboxylic acid, 1,2,3,6-tetrahydro-, 1-methylethyl ester
• CAS No: 388123-51-1
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 1492074
• Update Time: 2024-08-24

4-Pyridinecarboxylic acid, 1,2,3,6-tetrahydro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 1,2,3,6-tetrahydro-, 1-methylethyl ester

• Inchi： 1S/C9H15NO2/c1-7(2)12-9(11)8-3-5-10-6-4-8/h3,7,10H,4-6H2,1-2H3
• InChI Key： LKVYWSOUXPAASC-UHFFFAOYSA-N
• SMILES： C1NCC=C(C(OC(C)C)=O)C1

Computed Properties

• Exact Mass: 169.11035

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 239.8±35.0 °C(Predicted)
• PSA: 38.33
• pka: 8.26±0.10(Predicted)